BENGHE Foundational & Exploratory

Check Availability & Pricing

In vitro characterization of TAS-4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TAS-4

Cat. No.: B1682590

References

1. Trans-acting small interfering RNA4: key to nutraceutical synthesis in 1 grape
development? - PMC [pmc.ncbi.nim.nih.gov]

e 2. TAS-4 - TargetMol Chemicals Inc [bioscience.co.uk]

e 3. TAS-203, an oral phosphodiesterase 4 inhibitor, exerts anti-inflammatory activities in a rat
airway inflammation model - PubMed [pubmed.ncbi.nim.nih.gov]

e 4. Biweekly TAS-102 and bevacizumab as third-line chemotherapy for advanced or recurrent
colorectal cancer: a phase Il, multicenter, clinical trial (TAS-CC4 study) - PubMed
[pubmed.ncbi.nim.nih.gov]

o 5. researchgate.net [researchgate.net]

» 6. Breaking barriers in stress urinary incontinence care: TAS-303 as a game-changer in
pharmacological innovation - PMC [pmc.ncbi.nlm.nih.gov]

e 7. Mechanisms of action of tasquinimod on the tumour microenvironment - PMC
[pmc.ncbi.nlm.nih.gov]

o 8. Evaluation of the Total Thrombus-Formation System (T-TAS): application to human and
mouse blood analysis - PubMed [pubmed.ncbi.nim.nih.gov]

e 9. The Utility of Total Thrombus-Formation Analysis System (T-TAS) in the Thrombosis and
Hemostasis Field: A Scoping Review - PubMed [pubmed.ncbi.nim.nih.gov]

e 10. researchgate.net [researchgate.net]
e 11. t-tas.info [t-tas.info]

e 12. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 1/2 Tech Support


https://www.benchchem.com/product/b1682590?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC3818397/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3818397/
https://www.bioscience.co.uk/product~1502051
https://pubmed.ncbi.nlm.nih.gov/30716315/
https://pubmed.ncbi.nlm.nih.gov/30716315/
https://pubmed.ncbi.nlm.nih.gov/36201089/
https://pubmed.ncbi.nlm.nih.gov/36201089/
https://pubmed.ncbi.nlm.nih.gov/36201089/
https://www.researchgate.net/publication/334771862_A_Trial_Protocol_of_Biweekly_TAS-102_and_Bevacizumab_as_Third-Line_Chemotherapy_for_AdvancedRecurrent_Colorectal_Cancer_A_Phase_II_Multicenter_Clinical_Trial_The_TAS-CC4_Study
https://pmc.ncbi.nlm.nih.gov/articles/PMC11921414/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11921414/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3889691/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3889691/
https://pubmed.ncbi.nlm.nih.gov/30365350/
https://pubmed.ncbi.nlm.nih.gov/30365350/
https://pubmed.ncbi.nlm.nih.gov/39659111/
https://pubmed.ncbi.nlm.nih.gov/39659111/
https://www.researchgate.net/publication/349128365_The_Total_Thrombus_Formation_T-TAS_platelet_PL_assay_a_novel_test_that_evaluates_whole_blood_platelet_thrombus_formation_under_physiological_conditions
https://www.t-tas.info/_userdata/news/press_release_202002_510k.pdf
https://www.researchgate.net/figure/The-TAS-innate-immune-response-to-PCCM-or-TLR4-stimulation-suppresses-and-polarizes_fig5_310589153
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [in vitro characterization of TAS-4]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1682590#in-vitro-
characterization-of-tas-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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